Cas no 121307-80-0 (6-(Trifluoromethyl)pyridine-2-thiol)

6-(Trifluoromethyl)pyridine-2-thiol structure
121307-80-0 structure
Product Name:6-(Trifluoromethyl)pyridine-2-thiol
CAS No:121307-80-0
MF:C6H4F3NS
MW:179.162870407104
MDL:MFCD09864680
CID:91522
PubChem ID:26986088
Update Time:2025-04-18

6-(Trifluoromethyl)pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • PYRIDINES
    • 3-Fluoro-5-nitro-2-hydroxypyridine
    • 3-Fluoro-5-nitropyridin-2-ol
    • 5-Nitropyridin-2-ylboronic acid
    • 6-(4-Methoxybenzylcarbamoyl)pyridine-3-boronic acid
    • N-4-Methoxybenzyl 5-borono-2-pyridinecarboxamide
    • Methyl 2-hydroxy-3-nitro-5-pyridinecarboxylate
    • Methyl 6-hydroxy-5-nitronicotinate
    • 2-Mercapto-6-(trifluoromethyl)pyridine
    • 6-(TRIFLUOROMETHYL)PYRIDINE-2-THIOL
    • 2(1H)-Pyridinethione, 6-(trifluoromethyl)-
    • 2-Sulphanyl-6-(trifluoromethyl)pyridine
    • 6-trifluoromethylpyridine-2-thiol
    • ACMC-20ewbf
    • AG-D-46293
    • CTK0H0347
    • SBB055555
    • SureCN1770029
    • 2-Mercapto-6-(trifluoromethyl)pyridine, 6-(Trifluoromethyl)pyridine-2-thiol
    • ALYJTYDJRKXVJG-UHFFFAOYSA-N
    • A804712
    • AB53855
    • SCHEMBL1770029
    • MFCD09864680
    • 121307-80-0
    • DTXSID60650489
    • 6-(trifluoromethyl)-1H-pyridine-2-thione
    • PS-11727
    • 6-(Trifluoromethyl)pyridine-2(1H)-thione
    • AM706
    • FT-0678188
    • CS-0318713
    • AKOS011050966
    • 6-(Trifluoromethyl)pyridine-2-thiol
    • MDL: MFCD09864680
    • Inchi: 1S/C6H4F3NS/c7-6(8,9)4-2-1-3-5(11)10-4/h1-3H,(H,10,11)
    • InChI Key: VIBIZDLLHPQBRV-UHFFFAOYSA-N
    • SMILES: S=C1C=CC=C(C(F)(F)F)N1

Computed Properties

  • Exact Mass: 179.00172
  • Monoisotopic Mass: 179.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.1A^2

Experimental Properties

  • Density: 1.391
  • Boiling Point: 187.3°C at 760 mmHg
  • Flash Point: 67.1°C
  • Refractive Index: 1.494
  • PSA: 12.89
  • LogP: 2.38910

6-(Trifluoromethyl)pyridine-2-thiol Security Information

  • HazardClass:IRRITANT

6-(Trifluoromethyl)pyridine-2-thiol Pricemore >>

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